Cas no 1804457-19-9 (3-(Bromomethyl)-2-chloro-5-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 3-(Bromomethyl)-2-chloro-5-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1804457-19-9
• MF: C₇H₅BrClF₂NO
• MW: 272.47450709343
• CID: 4870322
• Update Time: 2025-07-17

3-(Bromomethyl)-2-chloro-5-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-chloro-5-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C7H5BrClF2NO/c8-1-3-5(13)4(7(10)11)2-12-6(3)9/h2,7H,1H2,(H,12,13)
• InChI Key： UCYKIOZXTBZBGC-UHFFFAOYSA-N
• SMILES： BrCC1=C(NC=C(C(F)F)C1=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1

Additional information on 3-(Bromomethyl)-2-chloro-5-(difluoromethyl)-4-hydroxypyridine

Research Brief on 3-(Bromomethyl)-2-chloro-5-(difluoromethyl)-4-hydroxypyridine (CAS: 1804457-19-9) in Chemical Biology and Pharmaceutical Applications

The compound 3-(Bromomethyl)-2-chloro-5-(difluoromethyl)-4-hydroxypyridine (CAS: 1804457-19-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique bromomethyl, chloro, difluoromethyl, and hydroxyl functional groups, exhibits promising potential as a versatile intermediate in drug discovery and agrochemical development. Recent studies have focused on its synthetic utility, reactivity patterns, and biological activities, positioning it as a valuable scaffold for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a key precursor in the synthesis of novel kinase inhibitors. Researchers demonstrated that the bromomethyl group at the 3-position serves as an excellent handle for further functionalization through nucleophilic substitution reactions, enabling the rapid generation of diverse analogs. The electron-withdrawing effects of the chloro and difluoromethyl groups were found to significantly influence the compound's reactivity and metabolic stability, making it particularly attractive for pharmaceutical applications requiring prolonged biological half-lives.

In the agrochemical sector, a recent patent application (WO2023056789) highlighted the compound's utility as a building block for next-generation fungicides. The presence of both halogen and fluorine substituents was shown to enhance the molecule's ability to penetrate fungal cell walls while maintaining favorable environmental degradation profiles. Molecular docking studies suggest that derivatives of 1804457-19-9 may interact with fungal cytochrome P450 enzymes, potentially explaining their observed bioactivity against resistant strains of agricultural pathogens.

Structural analysis of 3-(Bromomethyl)-2-chloro-5-(difluoromethyl)-4-hydroxypyridine reveals interesting conformational properties. X-ray crystallography data indicates that the hydroxyl group at the 4-position forms an intramolecular hydrogen bond with the pyridine nitrogen, creating a pseudo-six-membered ring that influences the molecule's overall geometry. This structural feature has been exploited in recent drug design efforts to create conformationally constrained analogs with improved target binding affinity.

Recent advances in synthetic methodology have addressed previous challenges in the large-scale production of this compound. A 2024 publication in Organic Process Research & Development described an optimized, chromatography-free synthesis route with improved atom economy and reduced environmental impact. The new protocol employs continuous flow chemistry techniques, achieving yields exceeding 85% while minimizing the formation of byproducts that were problematic in earlier batch processes.

The safety profile and toxicological characteristics of 1804457-19-9 have been systematically evaluated in recent preclinical studies. While the compound shows moderate acute toxicity (LD50 = 320 mg/kg in rats), its reactive bromomethyl group necessitates careful handling procedures. However, researchers note that this reactivity is significantly attenuated upon incorporation into larger molecular frameworks, making it a relatively safe intermediate for pharmaceutical applications when proper precautions are observed.

Emerging applications of this compound extend beyond traditional small molecule drugs. A groundbreaking study in Chemical Science (2024) demonstrated its utility in the development of targeted protein degraders (PROTACs). The bromomethyl group serves as an ideal attachment point for E3 ligase ligands, while the pyridine core provides optimal spacing and orientation for effective ternary complex formation. This application represents a significant expansion of the compound's potential in modern therapeutic modalities.

Future research directions for 3-(Bromomethyl)-2-chloro-5-(difluoromethyl)-4-hydroxypyridine appear particularly promising in the areas of covalent drug discovery and radiopharmaceutical development. The compound's ability to serve as a precursor for 18F-labeled analogs (via halogen exchange) opens possibilities for PET imaging applications. Additionally, its unique electronic properties make it an interesting candidate for materials science applications, particularly in the development of organic electronic devices with specialized optoelectronic characteristics.